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Compound of Interest

Compound Name: Fmoc-N-Me-Ile-OH

Cat. No.: B557328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Fmoc-N-
Me-Ile-OH (N-α-Fmoc-N-α-methyl-L-isoleucine), a key reagent in peptide synthesis.[1]

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining

experimental integrity. While specific toxicity data for this compound is limited, this document

compiles available safety information and outlines best practices based on general knowledge

of similar chemical compounds.[2]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Fmoc-N-Me-Ile-OH is presented

below.
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Property Value Reference

CAS Number 138775-22-1 [1][3]

Molecular Formula C22H25NO4 [1][3]

Molecular Weight 367.44 g/mol [1][3]

Appearance
White to slight yellow to beige

powder
[1]

Melting Point 177-183 °C [4]

Storage Temperature 2-8°C or 2-30°C [1][3]

Solubility Soluble in DMF [3]

Hazard Identification and Safety Information
Fmoc-N-Me-Ile-OH is classified as a combustible solid.[1][3] It has a WGK (Water Hazard

Class) rating of 3, indicating it is strongly hazardous to water.[1][3] While no specific toxicity

data is available for Fmoc-N-Me-Ile-OH, similar N-Fmoc protected amino acids are known to

be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.

[2][5]

Summary of Potential Hazards:

Hazard Description

Acute Toxicity (Oral) May be harmful if swallowed.[5]

Acute Toxicity (Dermal) May be harmful in contact with skin.[5]

Acute Toxicity (Inhalation)
May be harmful if inhaled. May cause

respiratory tract irritation.[5][6]

Skin Corrosion/Irritation May cause skin irritation.[5]

Eye Damage/Irritation May cause serious eye irritation.[5]

Environmental Hazard Strongly hazardous to water (WGK 3).[1][3]
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Safe Handling and Storage Procedures
Proper handling and storage are paramount to minimizing risks associated with Fmoc-N-Me-
Ile-OH.

Personal Protective Equipment (PPE)
A detailed workflow for donning and doffing PPE is essential.

Donning PPE

Doffing PPE

Perform Hand Hygiene Don Lab Coat Don N95 Respirator Don Eye Protection
(Safety Glasses/Goggles) Don Gloves

Remove Gloves Perform Hand Hygiene Remove Lab Coat Remove Eye Protection Remove Respirator Perform Hand Hygiene

Routes of Exposure & First Aid

First Aid Actions

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Consult a physician.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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